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Compound of Interest

Compound Name: Naphthalen-1-ethanol

Cat. No.: B015308

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of Naphthalen-1-ethanol, a
valuable building block in the development of various organic molecules and pharmaceutical
compounds. The protocol herein details a reliable method for its preparation via the reduction
of 1-naphthaleneacetic acid.

Chemical Properties and Data

Naphthalen-1-ethanol (also known as 2-(1-naphthyl)ethanol) is a solid or crystalline powder at
room temperature. Key quantitative data for this compound are summarized in the table below
for easy reference.

Property Value Reference
Molecular Formula C12H120 [1]
Molecular Weight 172.22 g/mol [1]
Melting Point 62-65 °C
Boiling Point 186 °C at 17 mmHg
Appearance White t-o off-white solid or
crystalline powder
CAS Number 773-99-9 [1]
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Synthesis Protocol

The synthesis of Naphthalen-1-ethanol is most effectively achieved through the reduction of a
suitable precursor, such as 1-naphthaleneacetic acid or its ester derivative, using a strong
reducing agent like Lithium Aluminum Hydride (LiAlH4). LiAlHa4 is a potent reagent capable of
reducing carboxylic acids and esters to primary alcohols.[2][3][4]

Reaction Scheme

The overall chemical transformation is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of Naphthalen-1-ethanol: An Application Note
and Detailed Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015308#protocol-for-the-synthesis-of-naphthalen-1-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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